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Compound of Interest

Compound Name: 4-Hydroxypentan-2-one

Cat. No.: B1618087

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxypentan-2-one, a bifunctional molecule featuring both a ketone and a secondary
alcohol, serves as a valuable and versatile chemical intermediate in a multitude of synthetic
applications. Its unique structural characteristics make it a crucial building block in the
pharmaceutical industry, flavor and fragrance production, and broader organic synthesis. This
technical guide provides an in-depth overview of the synthesis, key reactions, and applications
of 4-Hydroxypentan-2-one, with a particular focus on its role in drug development.

Physicochemical Properties

4-Hydroxypentan-2-one is a colorless liquid with the chemical formula CsH1002 and a
molecular weight of 102.13 g/mol .[1][2] Its dual functional groups allow for hydrogen bonding,
resulting in a relatively high boiling point and solubility in water.
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Property Value References
Molecular Formula CsH1002 [1112]
Molecular Weight 102.13 g/mol [1][2]

Boiling Point 177 °C at 760 mmHg [3]

Density 0.962 g/cm? [3]

CAS Number 4161-60-8 [1]

Synthesis of 4-Hydroxypentan-2-one

The synthesis of 4-Hydroxypentan-2-one can be achieved through several pathways, each
offering distinct advantages in terms of yield, stereoselectivity, and scalability.

Aldol Condensation of Acetone

A common and straightforward method for the synthesis of 4-Hydroxypentan-2-one is the
base-catalyzed aldol condensation of acetone.[4] This reaction involves the formation of an
enolate from one molecule of acetone, which then acts as a nucleophile, attacking the carbonyl
carbon of a second acetone molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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